6-Chloro-2-(2-chloro-5-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(2-chloro-5-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H10Cl2O3/c1-19-8-5-6-11(15)10(7-8)9-3-2-4-12(16)13(9)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: JPRPCUKAEUXJLE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Cl)C2=C(C(=CC=C2)Cl)C(=O)O
• Molecular Formula: C14H10Cl2O3
• DSSTOX Substance ID: DTXSID60691034
• Molecular Weight: 297.1 g/mol
• CAS RN: 1261927-84-7

Description

6-Chloro-2-(2-chloro-5-methoxyphenyl)benzoic acid, more commonly known as 6-C2C5MPA, is a synthetic compound that has a wide range of applications in the scientific research field. It is a white, crystalline solid with a molecular weight of 283.99 g/mol and a melting point of 150-152°C. It is soluble in organic solvents, such as ethanol and dimethyl sulfoxide (DMSO), and insoluble in water. 6-C2C5MPA is a versatile compound that can be used as a starting material for the synthesis of other compounds, as well as for the study of various biochemical and physiological effects in laboratory experiments.

Mechanism of Action

6-C2C5MPA is a synthetic compound that acts as a competitive inhibitor of the enzyme 5-lipoxygenase, which is involved in the metabolism of arachidonic acid. It binds to the active site of the enzyme and blocks the binding of arachidonic acid, thus preventing its metabolism.
Biochemical and Physiological Effects
6-C2C5MPA has been shown to have anti-inflammatory and anti-allergic effects. It has also been found to inhibit the release of histamine from mast cells, which is involved in the allergic response. In addition, it has been found to inhibit the production of leukotriene B4, which is involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-C2C5MPA in laboratory experiments is its high purity (95%) and its solubility in organic solvents, such as ethanol and 6-Chloro-2-(2-chloro-5-methoxyphenyl)benzoic acid, 95%. However, it is important to note that 6-C2C5MPA is insoluble in water, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for 6-C2C5MPA research. These include further investigation into its anti-inflammatory and anti-allergic effects, as well as its potential use in the development of new drugs. Other potential future directions include the study of its effects on other enzymes and its use in the synthesis of other compounds. Additionally, further research into its solubility in different solvents, such as water, could lead to new applications for 6-C2C5MPA.

Synthesis Methods

6-C2C5MPA can be synthesized from 2-chloro-5-methoxyphenol and chloroacetic acid using a Friedel-Crafts acylation reaction. The reaction is carried out in the presence of anhydrous aluminum chloride as a catalyst at a temperature of 80-100°C. The reaction yields 6-C2C5MPA with a purity of 95%.

Scientific Research Applications

6-C2C5MPA has a wide range of applications in the scientific research field. It is used as a starting material in the synthesis of other compounds, such as 6-chloro-2-(2-chloro-5-methoxyphenyl)benzoic acid 4-methyl ester, which is used in the development of new drugs. It is also used in the study of biochemical and physiological effects in laboratory experiments.